Isocitrate Dehydrogenase (IDH)
  • Clomiphene
    Clomiphene
    • Cat. No.:
    • B001079
    • CAS No.:
    • 50-41-9
    • Molecular Formula:
    • C26H28ClNO
    • Molecular Weight:
    • 406.0 g/mol
    Description
    A triphenyl ethylene stilbene derivative which is an estrogen agonist or antagonist depending on the target tissue.
    Clomiphene is an Estrogen Agonist/Antagonist. The mechanism of action of clomiphene is as a ...
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  • AGI-5198
    AGI-5198
    • Cat. No.:
    • B605236
    • CAS No.:
    • 1355326-35-0
    • Molecular Formula:
    • C27H31FN4O2
    • Molecular Weight:
    • 462.6 g/mol
    Description
    AGI-5198 (IDH-C35) is a potent and selective mutant IDH1 R132H inhibitor
    N-cyclohexyl-2-(N-(3-fluorophenyl)-2-(2-methyl-1H-imidazol-1-yl)acetamido)-2-(o-tolyl)acetamide has been reported in Aspergillus flavip...
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  • AGI-6780
    AGI-6780
    • Cat. No.:
    • B605237
    • CAS No.:
    • 1432660-47-3
    • Molecular Formula:
    • C21H18F3N3O3S2
    • Molecular Weight:
    • 481.5 g/mol
    Description
    inhibits isocitrate dehydrogenases 1 and 2;  structure in first source
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  • Enasidenib Mesylate
    Enasidenib Mesylate
    • Cat. No.:
    • B607306
    • CAS No.:
    • 1650550-25-6
    • Molecular Formula:
    • C20H21F6N7O4S
    • Molecular Weight:
    • 569.5 g/mol
    Description
    Enasidenib Mesylate is the mesylate salt form of enasidenib, an orally available inhibitor of specific mutant forms of the mitochondrial enzyme isocitrate dehydrogenase type 2 (IDH2), with potential antineoplast...
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  • Olutasidenib
    Olutasidenib
    • Cat. No.:
    • B609739
    • CAS No.:
    • 1887014-12-1
    • Molecular Formula:
    • C18H15ClN4O2
    • Molecular Weight:
    • 354.8 g/mol
    Description
    Olutasidenib (FT-2102) is a selective and potent isocitrate dehydrogenase-1 (IDH1) inhibitor approved by the FDA in December 2022. It is indicated for the treatment of relapsed or refractory acute myeloid leukem...
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  • TC-E 5008
    TC-E 5008
    • Cat. No.:
    • B1681846
    • CAS No.:
    • Molecular Formula:
    • C13H13NO2
    • Molecular Weight:
    • 215.25 g/mol
    Description
    SYC-435 is a cyclic hydroxamic acid that is 1-hydroxypyridin-2(1H)-one in which the hydrogens at positions 4 and 6 are substituted by methyl and benzyl groups, respectively. It is a potent inhibitor of mutant is...
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  • Enasidenib
    Enasidenib
    • Cat. No.:
    • B8038215
    • CAS No.:
    • 1802003-09-3
    • Molecular Formula:
    • C19H17F6N7O
    • Molecular Weight:
    • 473.4 g/mol
    Description
    Enasidenib is a 1,3,5-triazine which is substituted by (2-hydroxy-2-methylpropyl)nitrilo, 6-(trifluoromethyl)pyridin-2-yl and [2-(trifluoromethyl)pyridin-4-yl]nitrilo groups at positions 2,4 and 6, respectively....
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  • IDH1 Inhibitor 2
    IDH1 Inhibitor 2
    • Cat. No.:
    • B10830776
    • CAS No.:
    • Molecular Formula:
    • C26H22N4O
    • Molecular Weight:
    • 406.5 g/mol
    Description
    IDH1 Inhibitor 2 is a useful research compound. Its molecular formula is C26H22N4O and its molecular weight is 406.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality IDH1 Inhibitor 2 suitable...
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  • Mutant IDH1-IN-3
    Mutant IDH1-IN-3
    • Cat. No.:
    • B12046022
    • CAS No.:
    • Molecular Formula:
    • C22H30N4O
    • Molecular Weight:
    • 366.5 g/mol
    Description
    Mutant IDH1-IN-3 is a useful research compound. Its molecular formula is C22H30N4O and its molecular weight is 366.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Mutant IDH1-IN-3 suitable...
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  • (S,R)-Gsk321
    (S,R)-Gsk321
    • Cat. No.:
    • B12398139
    • CAS No.:
    • Molecular Formula:
    • C28H28FN5O3
    • Molecular Weight:
    • 501.6 g/mol
    Description
    (S,R)-Gsk321 is a useful research compound. Its molecular formula is C28H28FN5O3 and its molecular weight is 501.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality (S,R)-Gsk321 suitable for m...
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